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Compound of Interest

Compound Name: Phenolphthalein monophosphate

Cat. No.: B083379

For researchers, scientists, and drug development professionals seeking a reliable and
sensitive substrate for alkaline phosphatase-based Enzyme-Linked Immunosorbent Assays
(ELISAS), Phenolphthalein Monophosphate (PMP) offers a robust alternative to more
commonly used substrates. This document provides detailed application notes and protocols
for the effective use of PMP in your ELISA workflows.

Introduction to Phenolphthalein Monophosphate

Phenolphthalein monophosphate is a substrate for alkaline phosphatase (AP), an enzyme
frequently conjugated to secondary antibodies in ELISA. Upon dephosphorylation by AP, PMP
is converted to phenolphthalein. In an alkaline environment, phenolphthalein produces a
distinct pink or fuchsia color, which can be quantified spectrophotometrically to determine the
concentration of the target analyte.

The enzymatic reaction is as follows:
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 To cite this document: BenchChem. [Application Notes and Protocols for Phenolphthalein
Monophosphate in ELISA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083379#using-phenolphthalein-monophosphate-in-
elisa-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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